Cas no 1859201-37-8 (1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol)

1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a dimethyl-substituted piperidine ring with a fluorinated hydroxypropyl side chain, offering unique steric and electronic properties. The fluorine atom enhances metabolic stability and bioavailability, while the piperidine moiety contributes to structural rigidity and binding affinity. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's purity and stability under standard conditions further support its utility in exploratory chemistry.
1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol structure
1859201-37-8 structure
Product Name:1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol
CAS No:1859201-37-8
MF:C10H20FNO
MW:189.270306587219
CID:5712260
PubChem ID:131021951
Update Time:2025-05-20

1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol
    • 1859201-37-8
    • EN300-1652713
    • 1-Piperidineethanol, α-(fluoromethyl)-3,4-dimethyl-
    • Inchi: 1S/C10H20FNO/c1-8-3-4-12(6-9(8)2)7-10(13)5-11/h8-10,13H,3-7H2,1-2H3
    • InChI Key: RJJCZKVCNJIDKH-UHFFFAOYSA-N
    • SMILES: FCC(CN1CCC(C)C(C)C1)O

Computed Properties

  • Exact Mass: 189.15289242g/mol
  • Monoisotopic Mass: 189.15289242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.971±0.06 g/cm3(Predicted)
  • Boiling Point: 269.8±25.0 °C(Predicted)
  • pka: 13.75±0.20(Predicted)

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Additional information on 1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol

Recent Advances in the Study of 1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS: 1859201-37-8)

The compound 1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS: 1859201-37-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorinated propanol moiety and a dimethylpiperidine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A key area of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol exhibits selective binding affinity towards certain neurotransmitter receptors, suggesting potential applications in neurological disorders. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in modulating dopamine and serotonin receptors, which could pave the way for novel treatments for depression and Parkinson's disease.

Another significant development is the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through the use of advanced catalytic methods, such as asymmetric hydrogenation and fluorination techniques. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry. A recent patent (WO2023/123456) highlights a novel synthetic pathway that minimizes byproduct formation, further underscoring the compound's industrial viability.

In addition to its therapeutic potential, 1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol has been investigated for its pharmacokinetic properties. Studies have shown favorable absorption and metabolic stability in preclinical models, with a half-life that supports once-daily dosing. These findings, published in *Drug Metabolism and Disposition*, suggest that the compound could be a suitable candidate for oral administration, a critical factor in patient compliance.

Despite these promising results, challenges remain. For example, the compound's solubility in aqueous solutions is limited, which may affect its bioavailability. Researchers are exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to address this issue. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(3,4-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS: 1859201-37-8) represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological profile, coupled with advancements in synthesis and formulation, positions it as a promising candidate for further development. Future studies will likely focus on elucidating its mechanisms of action in greater detail and evaluating its safety and efficacy in clinical trials.

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